Cas no 35761-54-7 (Cabraleone)

• Product Name: Cabraleone
• CAS No: 35761-54-7
• MF: C₃₀H₅₀O₃
• MW: 458.71600
• CID: 311504
• PubChem ID: 21625900
• Update Time: 2024-10-30

Cabraleone Chemical and Physical Properties

Names and Identifiers

• Dammaran-3-one,20,24-epoxy-25-hydroxy-,(24S)-
• Cabraleone
• Ocotillone
• (24S)-20,24-Epoxy-25-hydroxydammaran-3-one
• [ "20", "24-Epoxy-25-hydroxydammaran-3-one" ]
• Ocotillone-
• FS-9794
• 35761-54-7
• Dammaran-3-one, 20,24-epoxy-25-hydroxy-, (24S)-
• (5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(1-Hydroxy-1-methyl-ethyl)-2-methyl-tetrahydrofuran-2-yl)-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
• (5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CS-0023630
• SCHEMBL4197134
• UNII-N263H3VAJ6
• CHEBI:70464
• 17-(5-(2-Hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
• CHEMBL224481
• (24S)-25-hydroxy-20,24-epoxydammaran-3-one
• AKOS032962212
• N263H3VAJ6
• (24S)-20,24-Epoxy-25-hydroxydammaran-3-one; Cabraleone
• HY-N2980
• Q27138801
• 20
• (24S)-20,24-Epoxy-25-hydroxy-5alpha-dammaran-3-one
• 17-[5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• (5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
• DA-48638

• Inchi： InChI=1S/C30H50O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-22,24,32H,9-18H2,1-8H3/t19-,20+,21+,22-,24+,27+,28-,29-,30+/m1/s1
• InChI Key： XSQYWMLMQVUWSF-FXFLHSNUSA-N
• SMILES： O1[C@]([H])(C(C)(C)O)CC[C@@]1(C)[C@@]1([H])CC[C@]2(C)[C@]1([H])CC[C@]1([H])[C@@]3(C)CCC(C(C)(C)[C@]3([H])CC[C@@]21C)=O

Computed Properties

• Exact Mass: 458.37600
• Monoisotopic Mass: 458.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 6.9

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 528.7±15.0 °C at 760 mmHg
• Flash Point: 163.2±13.9 °C
• PSA: 46.53000
• LogP: 6.94920
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Cabraleone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins